Cas no 1407997-84-5 ((3S)-3-methanesulfonylpyrrolidine hydrochloride)

• Product Name: (3S)-3-methanesulfonylpyrrolidine hydrochloride
• CAS No: 1407997-84-5
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• MDL: MFCD22416365
• CID: 2093948
• PubChem ID: 72207902
• Update Time: 2025-05-20

(3S)-3-methanesulfonylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Methylsulfonyl)pyrrolidine hydrochloride
• (3S)-3-methanesulfonylpyrrolidine hydrochloride
• (3S)-3-methylsulfonylpyrrolidine;hydrochloride
• DB-189963
• AKOS025290786
• MFCD22416365
• (S)-3-(METHYLSULFONYL)PYRROLIDINEHYDROCHLORIDE
• PB36869
• 1407997-84-5
• Pyrrolidine, 3-(methylsulfonyl)-, hydrochloride (1:1), (3S)-
• (S)-3-(Methylsulfonyl)pyrrolidine HCl
• EN300-7402000
• CS-0053775
• AS-33497
• HGC99784
• (S)-3-(Methylsulfonyl)pyrrolidine HCl ee

• MDL： MFCD22416365
• Inchi： 1S/C5H11NO2S.ClH/c1-9(7,8)5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： LRCGEDCMPFJUSI-JEDNCBNOSA-N
• SMILES： Cl.S(C)([C@@H]1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 185.0277275g/mol
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-3-methanesulfonylpyrrolidine hydrochloride

(3S)-3-Methanesulfonylpyrrolidine Hydrochloride: A Comprehensive Overview

(3S)-3-Methanesulfonylpyrrolidine hydrochloride, identified by the CAS number 1407997-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The structure of (3S)-3-methanesulfonylpyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a methanesulfonyl group at the 3-position, with the hydrochloride counterion. The stereochemistry at the 3-position is S, which is critical for its biological activity. This configuration ensures that the compound interacts specifically with target proteins, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including asymmetric catalysis and enzymatic approaches, to achieve high enantiomeric excess. These methods not only enhance the yield but also reduce the environmental impact of production processes, aligning with current green chemistry principles.

The biological activity of (3S)-3-methanesulfonylpyrrolidine hydrochloride has been extensively studied. It has demonstrated potent inhibitory effects on certain enzymes, making it a valuable tool in drug discovery. For instance, studies have shown its ability to modulate enzyme activity in pathways associated with neurodegenerative diseases and cancer. These findings underscore its potential as a lead compound for developing novel therapeutics.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Preclinical studies indicate that it can cross biological barriers effectively, ensuring its delivery to target sites within the body. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal off-target interactions, which is crucial for minimizing adverse effects.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational approaches complement experimental data, offering a comprehensive view of the compound's behavior in biological systems.

In conclusion, (3S)-3-methanesulfonylpyrrolidine hydrochloride (CAS No. 1407997-84-5) stands out as a versatile molecule with immense potential in pharmaceutical research. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a key player in the development of innovative therapeutic agents.